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Enzymes of De Novo Palmitic Acid Synthesis

The table below summarizes the core enzymatic activities involved in each step of the palmitic acid synthesis
cycle [1] [2] [3].

Step & Role Enzyme Name Reaction Catalyzed Key Features | Notes
Loading & Acetyl-CoA Converts acetyl-CoA Rate-limiting step; biotin-
Activation Carboxylase (ACC) [3] to malonyl-CoA dependent; allosterically regulated
using ATP and CO: by citrate (activator) and palmitoyl-
[4]. CoA (inhibitor) [1] [3].
A Malonyl-CoA:ACP Transfers the malonyl  Prepares the 2-carbon unit for
Transacylase group from malonyl- chain elongation [5].
(FabD/MAT) [1] [5] CoAto Acyl Carrier

Protein (ACP).

Chain B-Ketoacyl-ACP Condenses the Extends the carbon chain by 2
Elongation Synthase growing acyl-ACP carbons; releases CO2 [1] [2].
Cycle (KS/FabB/FabF) [1] with malonyl-ACP.
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Step & Role

Termination

Central
Carrier

Enzyme Name

B-Ketoacyl-ACP
Reductase (KR/FabG)

[1] [5]

B-Hydroxyacyl-ACP
Dehydratase

(HD/FabA/FabZ) [1] [5]

Enoyl-ACP Reductase

(ER/Fabl) [1] [5]

Thioesterase (TE) [5]
[2]

Acyl Carrier Protein
(ACP) [1] [8]

Reaction Catalyzed

Reduces the -keto
group to a -hydroxy
group.

Removes a water
molecule to form a
trans-2-enoyl-ACP.

Reduces the double
bond to a single
bond.

Hydrolyzes the
thioester bond
between the finished
fatty acid and ACP.

Carries the growing
fatty acid chain.

Workflow of Fatty Acid Synthesis

Key Features /| Notes
Uses NADPH as the electron donor

[1].

Introduces a double bond [1].

Produces a fully saturated acyl-
ACP; uses NADPH [1].

Releases palmitic acid (16:0);
determines chain length [5].

Contains a phosphopantetheine
prosthetic group; shuttles substrate
between enzymatic domains [5].

The diagram below illustrates the cyclic sequence of reactions catalyzed by the FAS enzyme complex to

produce palmitic acid.

Acetyl-CoA & Malonyl-CoA
(Loading Step)

B-Ketoacyl-ACP
(Condensation by KS)

B-Hydroxyacyl-ACP
(Reduction by KR, NADPH)
C
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trans-2-Enoyl-ACP
(Dehydration by HD)

Chain = C16?

Acyl-ACP (C(n+2))
(Reduction by ER, NADPH)

From Palmitic Acid to 2-Keto Palmitic Acid
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Standard FAS produces saturated palmitic acid. Synthesis of 2-keto palmitic acid (which has a keto group at
the second carbon) likely requires modifications to the standard pathway or entirely different enzymatic

machinery.

¢ Potential Pathway 1: Type Il FAS and Dedicated Enzymes - In bacterial systems, a specific
ketoacyl-ACP synthase (KS) might utilize a unique substrate or a dedicated enzyme like a desaturase
or oxidase could introduce the keto group after the standard elongation cycle [1] [5].

e Potential Pathway 2: Polyketide Synthase (PKS) Pathways - PKSs are enzymatic assembly lines
related to FAS. A key difference is that PKSs often do not fully reduce the (3-keto group after
condensation, allowing intermediates like 2-keto acids to be incorporated or retained [2]. Engineering
a PKS module could be a viable strategy.

Experimental and Research Considerations

For researchers aiming to produce 2-keto palmitic acid, the following approaches based on general

metabolic engineering principles are suggested:

e Host Engineering: Use model organisms like E. coli or S. cerevisiae with well-characterized Type I
FAS [5]. Inactivate the reduction cycle enzymes (KR, ER) in specific modules to halt processing at the
B-ketoacyl-ACP stage [2].

e Enzyme Discovery & Engineering: Screen for specialized KS domains with altered substrate
specificity or ketoacyl-ACP processing enzymes. Employ site-directed mutagenesis and protein
dynamic simulations to engineer existing enzymes [6].

¢ Analytical Verification: Confirm successful production using Liquid Chromatography-Mass
Spectrometry (LC-MS) or Gas Chromatography-Mass Spectrometry (GC-MS) to detect the distinct
molecular weight and fragmentation pattern of 2-keto palmitic acid.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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